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Compound of Interest

Compound Name: Tirabrutinib

Cat. No.: B611380 Get Quote

Application Notes and Protocols for Tirabrutinib
in Cell Culture
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tirabrutinib (also known as ONO-4059 or GS-4059) is a potent and highly selective second-

generation, irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] BTK is a critical non-

receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway, which is essential for

B-cell proliferation, differentiation, and survival.[4] Dysregulation of the BCR signaling pathway

is implicated in various B-cell malignancies. Tirabrutinib covalently binds to the cysteine

residue Cys481 in the active site of BTK, leading to the inhibition of its downstream signaling

pathways, including NF-κB, AKT, and ERK, ultimately inducing apoptosis in malignant B-cells.

[5] These application notes provide detailed protocols for the preparation of Tirabrutinib stock

solutions for use in in vitro cell culture experiments.

Tirabrutinib Properties
A summary of the key chemical and physical properties of Tirabrutinib hydrochloride is

provided in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611380?utm_src=pdf-interest
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.medchemexpress.com/ONO-4059.html
https://www.selleckchem.com/datasheet/ono-4059-gs-4059-S816601-DataSheet.html
https://www.medchemexpress.com/ONO-4059-hydrochloride.html
https://www.genome.jp/dbget-bin/www_bget?ko04662
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004634/
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

(R)-6-amino-9-(1-(but-2-

ynoyl)pyrrolidin-3-yl)-7-(4-

phenoxyphenyl)-7,9-dihydro-

8H-purin-8-one hydrochloride

[6]

Molecular Formula C₂₅H₂₃ClN₆O₃ [6][7]

Molecular Weight 490.95 g/mol [6]

CAS Number 1439901-97-9 [6]

Solubility and Stock Solution Stability
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Tirabrutinib stock

solutions. It is crucial to use anhydrous, high-purity DMSO to ensure the stability and integrity

of the compound.

Solvent Solubility Reference

DMSO
≥ 95 mg/mL (approximately

193.5 mM)
[1]

Storage and Stability:

Proper storage of Tirabrutinib stock solutions is critical to maintain their biological activity.

Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid

repeated freeze-thaw cycles.

Storage Condition Duration Reference

-20°C in DMSO Up to 1 year [1]

-80°C in DMSO Up to 2 years [1]

Powder (dry) >2 years at -20°C [6]
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Experimental Protocols
Preparation of Tirabrutinib Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Tirabrutinib in DMSO.

Materials:

Tirabrutinib hydrochloride (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Calculate the required mass of Tirabrutinib:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 490.95 g/mol x 1000 mg/g = 4.91 mg

Weighing Tirabrutinib:

Carefully weigh out 4.91 mg of Tirabrutinib hydrochloride powder and place it in a sterile

microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tirabrutinib
powder.

Ensuring Complete Dissolution:
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Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid in dissolution if necessary.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use sterile tubes (e.g., 20 µL or 50

µL) to minimize freeze-thaw cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

Preparation of Working Solutions for Cell Culture
To avoid precipitation of Tirabrutinib when adding it to aqueous cell culture media, a serial

dilution in DMSO should be performed first, followed by dilution in the cell culture medium. The

final concentration of DMSO in the cell culture should be kept below 0.5%, and ideally at or

below 0.1%, to minimize solvent-induced cytotoxicity. A vehicle control (medium with the same

final concentration of DMSO) should always be included in experiments.

Example: Preparing a 1 µM final concentration of Tirabrutinib in a 2 mL cell culture volume:

Step 1: Intermediate Dilution in DMSO

From the 10 mM stock solution, prepare an intermediate dilution of 1 mM in DMSO.

Take 10 µL of the 10 mM stock solution and add it to 90 µL of fresh DMSO to get a total

volume of 100 µL of 1 mM Tirabrutinib.

Step 2: Final Dilution in Cell Culture Medium

To achieve a final concentration of 1 µM in 2 mL of cell culture medium, you will need to add

2 µL of the 1 mM intermediate stock solution.

Calculation: (V₁)(C₁) = (V₂)(C₂)

V₁ = (2000 µL * 1 µM) / 1000 µM = 2 µL

Add 2 µL of the 1 mM Tirabrutinib intermediate stock to the 2 mL of cell culture medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/product/b611380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mix thoroughly by gentle pipetting.

Vehicle Control:

Add 2 µL of DMSO to 2 mL of cell culture medium to create a vehicle control with the same

final DMSO concentration (0.1%).

Signaling Pathway and Experimental Workflow
Diagrams
Tirabrutinib Mechanism of Action: Inhibition of the BCR
Signaling Pathway
Tirabrutinib targets and irreversibly inhibits Bruton's tyrosine kinase (BTK), a key enzyme in

the B-cell receptor (BCR) signaling pathway. The diagram below illustrates the simplified

signaling cascade and the point of inhibition by Tirabrutinib.
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Caption: Tirabrutinib inhibits BTK in the BCR signaling pathway.
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Experimental Workflow for Tirabrutinib Stock and
Working Solution Preparation
The following diagram outlines the logical workflow for preparing Tirabrutinib solutions for cell

culture experiments, from the initial powder to the final working concentration.

Stock Solution Preparation

Working Solution Preparation

Tirabrutinib Powder Weigh Powder Dissolve in DMSO 10 mM Stock Solution Aliquot

Intermediate Dilution
(e.g., 1 mM in DMSO)

Dilute in DMSO
Store at -20°C / -80°C
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Caption: Workflow for preparing Tirabrutinib solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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